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Compound of Interest

Compound Name: Gpx4-IN-13

Cat. No.: B15582948 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Gpx4-IN-13 is an inhibitor of Glutathione Peroxidase 4 (GPX4), a critical enzyme

that protects cells from a specific form of regulated cell death known as ferroptosis.[1] GPX4

functions by reducing lipid hydroperoxides to their non-reactive alcohol forms, thereby

preventing the iron-dependent accumulation of lipid reactive oxygen species that triggers cell

death.[2][3] By inhibiting GPX4, Gpx4-IN-13 can induce ferroptosis, making it a valuable tool

for cancer research and studying diseases where ferroptosis is implicated.[1][4]

Accurate and consistent preparation of a Gpx4-IN-13 stock solution is fundamental for

achieving reproducible results in experimental settings. This document provides a detailed

protocol for the preparation of a stock solution intended for in vitro research applications.

Chemical and Physical Properties
A summary of the key chemical and physical properties for a similar, well-documented GPX4

inhibitor, Gpx4-IN-3, is provided below. This information is essential for the accurate

preparation of stock solutions and for calculating molar concentrations in experimental design.
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Property Value Reference(s)

Molecular Weight 530.04 g/mol [5][6]

Formula C₂₉H₂₄ClN₃O₃S [5][6]

Appearance White to off-white solid [5][6]

CAS Number 2761004-85-5 [5]

Purity ≥98% [7]

Solubility in DMSO 67.5 mg/mL (127.35 mM) [5][6]

Storage (Solid)
-20°C for 3 years; 4°C for 2

years
[5][6]

Storage (Solvent)
-80°C for 6 months; -20°C for 1

month
[5][6]

Experimental Protocols
I. Preparation of a High-Concentration Stock Solution for
In Vitro Use
This protocol details the preparation of a high-concentration stock solution of a GPX4 inhibitor

in dimethyl sulfoxide (DMSO), which is suitable for most cell-based assays.

Materials:

Gpx4-IN-13 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional, for compounds difficult to dissolve)
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Sterile pipette tips

Safety Precautions:

Work in a chemical fume hood or a biological safety cabinet to avoid inhalation of the

powder.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

DMSO is a potent solvent that can facilitate the absorption of substances through the skin.

Handle with care.

Protocol:

Equilibration: Before opening, allow the vial containing the Gpx4-IN-13 powder to equilibrate

to room temperature for 15-20 minutes. This prevents moisture from condensing on the

compound.[5]

Weighing: In a sterile environment, accurately weigh the desired amount of Gpx4-IN-13
powder using a calibrated analytical balance and transfer it to a sterile microcentrifuge tube

or vial.

Solvent Addition: Calculate the volume of DMSO required to achieve the desired stock

concentration (e.g., 10 mM, 20 mM). Using a calibrated pipette, add the calculated volume of

anhydrous DMSO to the vial containing the powder.

Calculation Example: To prepare a 10 mM stock solution from 1 mg of a compound with a

molecular weight of 530.04 g/mol :

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.001 g / (0.010 mol/L * 530.04 g/mol ) = 0.0001886 L

Volume (µL) = 188.6 µL of DMSO

Dissolution: Tightly cap the vial and vortex vigorously for 1-2 minutes to facilitate dissolution.

[5] If the compound does not fully dissolve, briefly sonicate the solution in an ultrasonic bath
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until it becomes clear.

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, divide the

stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes. The volume of

the aliquots should be based on the typical needs of your experiments.

Storage: Store the aliquoted stock solution at -80°C for long-term stability (up to 6 months) or

at -20°C for shorter-term use (up to 1 month).[5][6] When ready to use, thaw a single aliquot

and dilute it to the final working concentration in the appropriate cell culture medium.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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